Cas no 2229129-44-4 (1-(2-azidoethyl)-2-chloro-4-fluorobenzene)

• Product Name: 1-(2-azidoethyl)-2-chloro-4-fluorobenzene
• CAS No: 2229129-44-4
• MF: C₈H₇ClFN₃
• MW: 199.612683534622
• CID: 5835444
• PubChem ID: 151122576
• Update Time: 2025-05-24

1-(2-azidoethyl)-2-chloro-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-2-chloro-4-fluorobenzene
• 2229129-44-4
• EN300-1977888

• Inchi： 1S/C8H7ClFN3/c9-8-5-7(10)2-1-6(8)3-4-12-13-11/h1-2,5H,3-4H2
• InChI Key： MSMPYRXCUCGCSC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCN=[N+]=[N-])F

Computed Properties

• Exact Mass: 199.0312531g/mol
• Monoisotopic Mass: 199.0312531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(2-azidoethyl)-2-chloro-4-fluorobenzene

1-(2-Azidoethyl)-2-chloro-4-fluorobenzene: A Comprehensive Overview

The compound 1-(2-azidoethyl)-2-chloro-4-fluorobenzene, with the CAS number 2229129-44-4, is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chlorine atom at position 2, a fluorine atom at position 4, and an azidoethyl group at position 1. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-(2-azidoethyl)-2-chloro-4-fluorobenzene in the development of novel materials with tailored electronic properties. Researchers have explored its use as a building block for constructing advanced polymers and organic semiconductors. The azide group, in particular, has been shown to facilitate click chemistry reactions, enabling the creation of complex molecular architectures with high precision. These findings underscore the importance of this compound in advancing materials science research.

In the realm of drug discovery, 1-(2-azidoethyl)-2-chloro-4-fluorobenzene has been investigated as a potential lead compound for developing therapeutics targeting various diseases. Its unique combination of halogen substituents and azide functionality makes it an attractive candidate for exploring bioisosteric replacements and optimizing pharmacokinetic profiles. Recent computational studies have demonstrated its potential to interact with key biological targets, paving the way for further experimental validation.

The synthesis of 1-(2-azidoethyl)-2-chloro-4-fluorobenzene typically involves multi-step organic reactions, including nucleophilic substitution and coupling processes. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product, making it more accessible for large-scale applications.

The physical and chemical properties of 1-(2-azidoethyl)-2-chloro-4-fluorobenzene have been extensively characterized using modern analytical techniques. Its melting point, boiling point, and solubility data provide critical insights into its behavior under various conditions. Additionally, spectroscopic analyses, such as NMR and IR spectroscopy, have confirmed its molecular structure and functional group integrity. These studies are essential for ensuring the reliability of this compound in both academic and industrial settings.

In conclusion, 1-(2-azidoethyl)-2-chloro-4-fluorobenzene stands out as a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool for driving innovation in chemistry and related fields. As ongoing research continues to uncover new possibilities for this compound, its significance in scientific advancements is expected to grow further.